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Compound of Interest

Compound Name: Relacin
CAS No.: 1357928-14-3
Cat. No.: B2612644

Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of Relacin, a novel antibacterial agent. Adherence to these procedures is vital for
ensuring personnel safety and environmental protection. Relacin is known to target the
bacterial stringent response, making it a compound of interest in combating antibiotic
resistance.[1][2][3] HowevVer, its classification as a pharmacologically active material
necessitates meticulous disposal practices.[4]

Relacin: Key Safety and Chemical Data

All personnel must be familiar with the properties of Relacin before handling. The following
data is summarized for quick reference.
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Property Value Source
Molecular Formula C24H31N9013 PubChem[5]
Molecular Weight 653.6 g/mol PubChem[5]

Target Pathway

Inhibits (p)ppGpp synthesis by
RelA/Rel/Spo enzymes,
blocking the bacterial stringent

response.

PLOS Pathogens[1]

Primary Hazards

Knowledge about health
hazards is incomplete. As a
pharmacologically active
material, avoid direct contact,

inhalation, and ingestion.

USP-MSDS[4]

Known Effects

Perturbs stationary phase
entry in Gram-positive
bacteria, leading to cell death.
Inhibits sporulation and biofilm
formation.[1][2][3]

PLOS Pathogens,
ResearchGate

In Vitro IC50

12 uM (against Bacillus subtilis
RelA)

Vulcanchem|6]

Experimental Protocols for Waste Handling

The following protocols are mandatory for all waste streams containing Relacin. These

procedures are designed to mitigate risks associated with handling a pharmacologically active

compound.

Protocol 2.1: Decontamination of Liquid Waste

Liquid waste containing Relacin, such as from cell cultures or experimental assays, must be

chemically deactivated before disposal.

e Segregation: Collect all liquid waste containing Relacin in a dedicated, clearly labeled, and

sealed container. Do not mix with other chemical waste streams unless compatibility has
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been verified.[7]

» Deactivation: While specific deactivation agents for Relacin are not publicly documented, a
common practice for analogous compounds involves hydrolysis. A suggested method
(requiring validation in your facility) is to adjust the pH to >11 with 1M NaOH and maintain it
for 24 hours to hydrolyze the carbamate bridges.

» Neutralization: After the deactivation period, neutralize the solution to a pH between 6.0 and
8.0 using an appropriate acid (e.g., 1M HCI).

o Disposal: After confirming neutralization, the solution may be eligible for drain disposal,
flushed with at least 100 times its volume in water.[8] Crucially, confirm this procedure is
compliant with your local wastewater treatment authority regulations.[8]

Protocol 2.2: Disposal of Solid Waste

Solid waste includes contaminated labware (e.g., pipette tips, tubes), personal protective
equipment (PPE), and spill cleanup materials.

e Collection: Place all solid waste contaminated with Relacin into a designated, leak-proof
hazardous waste container clearly labeled "Hazardous Pharmaceutical Waste: Contains
Relacin".[7]

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.[7]

» Disposal: Arrange for pickup and disposal via a certified hazardous waste contractor. The
preferred method of disposal for pharmacologically active compounds is incineration to
ensure complete destruction.[9] Never dispose of Relacin-contaminated solid waste in the
regular trash.[7]

Protocol 2.3: Handling Empty Containers

o Triple Rinsing: Empty Relacin containers must be triple-rinsed. The first rinseate must be
collected and treated as hazardous liquid waste.[7]

» Defacing: The original label on the container must be completely removed or defaced.[7]
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» Disposal: Once rinsed and defaced, the container can be disposed of as non-hazardous
solid waste or recycled, according to institutional policy.

Relacin Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Relacin waste streams.
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Caption: Workflow for the safe disposal of Relacin waste.
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Regulatory Compliance

All disposal activities must comply with federal, state, and local regulations. In the United
States, this includes guidelines from the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA) and potentially the Drug Enforcement
Administration (DEA) if the substance is classified as controlled.[9] The EPA's Management
Standards for Hazardous Waste Pharmaceuticals (40 CFR 266 Subpart P) provides a
framework that is highly relevant for healthcare and research facilities.[10] It is the responsibility
of the waste generator to ensure all procedures are compliant with applicable laws.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2612644/docs#essential-guide-to-the-safe-disposal-
of-relacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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